Cas no 2228787-15-1 (tert-butyl N-{2,2-dimethyl-1-1-(methylamino)cyclopropylpropyl}carbamate)

• Product Name: tert-butyl N-{2,2-dimethyl-1-1-(methylamino)cyclopropylpropyl}carbamate
• CAS No: 2228787-15-1
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• CID: 6012428
• PubChem ID: 165826360
• Update Time: 2025-05-20

tert-butyl N-{2,2-dimethyl-1-1-(methylamino)cyclopropylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2,2-dimethyl-1-1-(methylamino)cyclopropylpropyl}carbamate
• tert-butyl N-{2,2-dimethyl-1-[1-(methylamino)cyclopropyl]propyl}carbamate
• EN300-1875033
• 2228787-15-1

• Inchi： 1S/C14H28N2O2/c1-12(2,3)10(14(15-7)8-9-14)16-11(17)18-13(4,5)6/h10,15H,8-9H2,1-7H3,(H,16,17)
• InChI Key： MOCSNJRSDRKXGR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C(C)(C)C)C1(CC1)NC)=O

Computed Properties

• Exact Mass: 256.215078140g/mol
• Monoisotopic Mass: 256.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-{2,2-dimethyl-1-1-(methylamino)cyclopropylpropyl}carbamate

tert-butyl N-{2,2-dimethyl-1-1-(methylamino)cyclopropylpropyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{2,2-dimethyl-1-1-(methylamino)cyclopropylpropyl}carbamate, identified by the CAS registry number 2228787-15-1, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising functional attributes. The molecule's structure, which includes a tert-butyl group, a carbamate functional group, and a cyclopropane ring substituted with methylamino and dimethyl groups, contributes to its versatile reactivity and selectivity in chemical reactions.

Recent studies have highlighted the importance of understanding the synthesis and characterization of this compound. Researchers have employed advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry to elucidate its molecular structure and confirm its purity. The synthesis of tert-butyl N-{2,2-dimethyl-1-1-(methylamino)cyclopropylpropyl}carbamate typically involves multi-step reactions, including nucleophilic substitution and carbamate formation, which are optimized to achieve high yields and minimize by-products.

The application of this compound extends across multiple domains. In the pharmaceutical industry, it has been explored as a potential precursor for drug development due to its ability to modulate biological pathways. For instance, studies have shown that derivatives of this compound can act as inhibitors of certain enzymes, making them valuable leads in the discovery of new therapeutic agents. Additionally, in materials science, this compound has been investigated for its role in polymer synthesis, where it serves as a versatile building block for creating advanced materials with tailored properties.

In terms of environmental impact, the degradation pathways of tert-butyl N-{2,2-dimethyl-1-1-(methylamino)cyclopropylpropyl}carbamate have been studied under various conditions to assess its eco-friendliness. Research indicates that the compound undergoes biodegradation under aerobic conditions, suggesting that it may not pose long-term risks to ecosystems when properly managed.

Furthermore, recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of this compound at the molecular level. These studies provide insights into its interaction with other molecules and its potential for catalytic applications. Such computational approaches are complemented by experimental validations, ensuring a robust understanding of the compound's behavior in different chemical environments.

In conclusion, tert-butyl N-{2,2-dimethyl-1-1-(methylamino)cyclopropylpropyl}carbamate (CAS No. 2228787-15-1) stands out as a significant molecule with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in fields ranging from pharmacology to materials science.